N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H19N3O3/c1-20-12-5-3-2-4-11(12)17-9-10(8-13(17)18)14(19)16-7-6-15/h2-5,10H,6-9,15H2,1H3,(H,16,19)
• InChI Key: ZASODKHZZYDHGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CC(CC2=O)C(=O)NCCN
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol

Description

N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as AMPEA, is a chemical compound that belongs to the family of pyrrolidinecarboxamides. This compound has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood, but it is believed to involve the modulation of AMPA receptor activity. AMPA receptors are ionotropic glutamate receptors that are responsible for fast synaptic transmission in the brain. N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide binds to the receptor and induces a conformational change that leads to an increase in the opening of the ion channel. This increase in ion flow results in an increase in synaptic transmission, which is believed to be the basis of learning and memory.
Biochemical and Physiological Effects:
N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to have various biochemical and physiological effects. One of the most significant effects is its ability to enhance synaptic transmission. This enhancement leads to an improvement in learning and memory in animal models. N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its selectivity for AMPA receptors. This selectivity allows researchers to study the specific effects of AMPA receptor activation without interfering with other neurotransmitter systems. However, one of the limitations of using N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are many future directions for the study of N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide. One of the most promising areas of research is in the development of drugs that target AMPA receptors. These drugs may be useful in the treatment of various neurological and psychiatric disorders. Another area of research is in the study of the long-term effects of N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide on synaptic plasticity and learning and memory. Finally, the development of new synthesis methods for N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide may lead to the production of more potent and selective compounds.

Synthesis Methods

The synthesis of N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a complex process that involves multiple steps. One of the most common methods for synthesizing N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is through the reaction of 2-methoxyphenylacetic acid with ethyl chloroformate, followed by the reaction of the resulting intermediate with 2-aminoethylamine. The final product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been widely used in scientific research for various purposes. One of the most common applications of N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is in the study of glutamate receptors. Glutamate is one of the most important neurotransmitters in the brain, and its receptors play a crucial role in learning and memory. N-(2-aminoethyl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to selectively activate AMPA receptors, which are a subtype of glutamate receptors. This activation leads to an increase in synaptic transmission, which is believed to be the basis of learning and memory.